Cas no 155178-07-7 (1H-3a,6-Methanoazulene-7-carboxylicacid, octahydro-3,8,8-trimethyl-, (3R,3aS,6R,7R,8aR)-)

• Product Name: 1H-3a,6-Methanoazulene-7-carboxylicacid, octahydro-3,8,8-trimethyl-, (3R,3aS,6R,7R,8aR)-
• CAS No: 155178-07-7
• MF: C₁₅H₂₄O₂
• MW: 236.349864959717
• CID: 224404
• PubChem ID: 71355972
• Update Time: 2025-04-19

1H-3a,6-Methanoazulene-7-carboxylicacid, octahydro-3,8,8-trimethyl-, (3R,3aS,6R,7R,8aR)- Chemical and Physical Properties

Names and Identifiers

• 1H-3a,6-Methanoazulene-7-carboxylicacid, octahydro-3,8,8-trimethyl-, (3R,3aS,6R,7R,8aR)-
• CTK0I2674
• 1H-3a,6-Methanoazulene-7-carboxylicacid, octahydro-3,8,8-trimethyl-, [3S-(3a,3aa,6a,7b,8aa)]-
• Jinkoholic acid
• (3R,3aS,6R,7R,8aR)-3,8,8-Trimethyloctahydro-1H-3a,6-methanoazulene-7-carboxylic acid
• 155178-07-7
• DTXSID60780159

• Inchi： 1S/C15H24O2/c1-9-4-5-11-14(2,3)12(13(16)17)10-6-7-15(9,11)8-10/h9-12H,4-8H2,1-3H3,(H,16,17)/t9-,10-,11-,12+,15+/m1/s1
• InChI Key： VBYJBDDEWRMLJX-CYRTVHNOSA-N
• SMILES： OC([C@@H]1[C@@H]2CC[C@@]3([C@H](C)CC[C@@H]3C1(C)C)C2)=O

Computed Properties

• Exact Mass: 236.17772
• Monoisotopic Mass: 236.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids